Cas no 27114-97-2 (Quinazoline,4-(1-aziridinyl)-)
Quinazoline,4-(1-aziridinyl)- structure
Product Name:Quinazoline,4-(1-aziridinyl)-
CAS No:27114-97-2
MF:C10H9N3
MW:171.198561429977
CID:264801
PubChem ID:248742
Update Time:2025-04-19
Quinazoline,4-(1-aziridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline,4-(1-aziridinyl)-
- 4-(aziridin-1-yl)quinazoline
- NCIOpen2_000186
- 27114-97-2
- NSC66153
- DTXSID90290019
- NSC-66153
-
- Inchi: 1S/C10H9N3/c1-2-4-9-8(3-1)10(12-7-11-9)13-5-6-13/h1-4,7H,5-6H2
- InChI Key: CUBDDJQRDLEZSN-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3N=CN=2)CC1
Computed Properties
- Exact Mass: 171.07977
- Monoisotopic Mass: 171.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 28.8Ų
Experimental Properties
- PSA: 28.79
Quinazoline,4-(1-aziridinyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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